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Compound of Interest

Compound Name: Tetrahydrolachnophyllum lactone

Cat. No.: B592797

An In-depth Technical Guide to Lachnophyllum
Lactone

Disclaimer: Information regarding the specific compound Tetrahydrolachnophyllum lactone
is not available in the reviewed scientific literature. This guide provides a comprehensive
overview of the closely related and parent compound, Lachnophyllum lactone. The properties
and activities of Tetrahydrolachnophyllum lactone may differ.

This technical guide provides a detailed examination of the physical, chemical, and biological
properties of Lachnophyllum lactone. It is intended for researchers, scientists, and drug
development professionals interested in the potential applications of this natural product. The
guide covers its known biological activities, synthesis, and experimental protocols, with
guantitative data presented in structured tables and methodologies illustrated through
diagrams.

Physical and Chemical Properties

Lachnophyllum lactone is a naturally occurring acetylenic furanone.[1] Its core physical and
chemical properties are summarized below.
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Property Value Source
Molecular Formula C10HsO:2 PubChem
Molecular Weight 160.17 g/mol PubChem

(52)-5-[(E)-hex-4-en-2-
IUPAC Name ] PubChem
ynylidene]furan-2-one

CAS Number 23251-68-5 PubChem

Not explicitly stated, but
Appearance lactones are often colorless or General Knowledge

white solids.

Not explicitly stated for
N Lachnophyllum lactone.
Solubility o General Knowledge
Lactones generally exhibit

solubility in polar solvents.

Biological Activities

Lachnophyllum lactone has been identified as a bioactive compound with a range of biological
activities. These activities are attributed in part to the presence of an a,B-unsaturated carbonyl
group in its structure.[1]
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Activity Description Reference

o Exhibits potent activity against
Nematicidal (2]
nematodes.[2]

Shows strong potency against
Antileishmanial Leishmania infantum axenic [2]

amastigotes.[2]

Demonstrates significant

activity against Mycobacterium
Antimycobacterial tuberculosis H37Ry, [2]

particularly when modified with

a longer alkyl chain.[2]

Acts as a potent phytotoxic

agent against the parasitic

plant Cuscuta campestris, with
Allelopathic an ICso of 24.8 pg/mL.[1] It [11[3]

also shows growth inhibitory

activity against Lemna

paucicostata.[3]

Displays fungitoxic activity

against various fungi, including
Fungitoxic those causing postharvest [1]

diseases in strawberries and

citrus.[1]

The biological activities of terpenoid lactones, a broader class to which Lachnophyllum lactone
belongs, are extensive and include cytotoxic, anti-inflammatory, antimicrobial, anticancer, and
antimalarial properties.[4]

Experimental Protocols
3.1. Isolation of (4Z)-Lachnophyllum Lactone

A bioactivity-guided fractionation of extracts from Conyza bonariensis has been used to isolate
(42)-lachnophyllum lactone.[1] The general workflow for such a procedure is outlined below.
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Caption: General workflow for the isolation of natural products.

3.2. Synthesis of (4Z)-Lachnophyllum Lactone

A synthetic route has been developed to produce larger quantities of (4Z)-Lachnophyllum
lactone and its analogs.[2] A key step in a reported synthesis involves a Pd-Cu bimetallic
cascade cross-coupling cyclization.[5]
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Caption: Key step in the synthesis of (4Z)-Lachnophyllum lactone.
3.3. Potential Synthesis of Tetrahydrolachnophyllum Lactone

While no specific synthesis for Tetrahydrolachnophyllum lactone has been reported, it could
potentially be synthesized via the hydrogenation of Lachnophyllum lactone. The hydrogenation
of lactones is a known chemical transformation.

E_achnophyllum Lactone)

Catalytic Hydrogenation
(e.g., Hz, Pd/C)

(I’etrahydrolachnophyllum Lactona
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Caption: A potential pathway for the synthesis of Tetrahydrolachnophyllum lactone.
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Signaling Pathways and Mechanisms of Action

The precise signaling pathways modulated by Lachnophyllum lactone are not fully elucidated.
However, the biological activity of many a,B3-unsaturated lactones is related to their ability to act
as Michael acceptors.[1] This allows them to form covalent bonds with nucleophilic residues,
such as cysteine, in proteins, thereby potentially inhibiting enzyme function or disrupting
protein-protein interactions.

a,B-Unsaturated Lactone Target Protein
(e.g., Lachnophyllum lactone) (with nucleophilic residue, e.g., Cysteine)

Covalent Adduct Formation
(Michael Addition)
Gnhibition of Protein FunctioD
Giological Response)

Click to download full resolution via product page

Caption: Postulated mechanism of action for a,B-unsaturated lactones.

Conclusion

Lachnophyllum lactone is a promising natural product with a diverse range of biological
activities, making it a person of interest for further research in drug discovery and agrochemical
development. While information on its tetrahydro derivative is currently unavailable, the
established synthetic routes for Lachnophyllum lactone provide a foundation for the potential
synthesis and exploration of its derivatives. Future studies are warranted to fully elucidate its
mechanisms of action and to explore its therapeutic and practical potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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